Cas no 2171856-54-3 (4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}but-2-ynoic acid)

• Product Name: 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}but-2-ynoic acid
• CAS No: 2171856-54-3
• MF: C₂₄H₂₀N₄O₅
• MW: 444.439405441284
• CID: 6141381
• PubChem ID: 165777548
• Update Time: 2025-07-21

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}but-2-ynoic acid
• EN300-1550972
• 2171856-54-3
• 4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}but-2-ynoic acid

• Inchi： 1S/C24H20N4O5/c29-22(25-11-5-10-23(30)31)14-28-13-16(12-26-28)27-24(32)33-15-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,12-13,21H,11,14-15H2,(H,25,29)(H,27,32)(H,30,31)
• InChI Key： ANGPKFFMWYNCJL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(CC(NCC#CC(=O)O)=O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.14336975g/mol
• Monoisotopic Mass: 444.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Additional information on 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}but-2-ynoic acid

Professional Introduction to Compound with CAS No. 2171856-54-3 and Product Name: 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}but-2-ynoic Acid

Compound with the CAS number 2171856-54-3 and the product name 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}but-2-ynoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including an acetylene moiety and a pyrazole ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular framework of this compound incorporates several key structural elements that are of particular interest in contemporary chemical biology research. The fluoren-9-ylmethoxycarbonyl group, a derivative of fluorene, is known for its stability and ability to enhance the solubility and bioavailability of associated molecules. This feature is particularly valuable in the design of novel therapeutic agents where pharmacokinetic properties play a crucial role. Additionally, the pyrazol-1-ylacetamido moiety introduces a hydrogen bond donor capability, which can be exploited to improve binding affinity in protein interactions.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. The compound in question exhibits potential as an intermediate in the synthesis of such inhibitors. Specifically, the but-2-ynoic acid component suggests a possible role in the development of molecules that can modulate enzyme activity or interact with specific receptor sites. This is particularly relevant in the context of kinases and other enzymes that play pivotal roles in cellular signaling pathways associated with diseases such as cancer and inflammation.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design. The complex architecture of this compound provides a rich platform for computational modeling and experimental validation. By leveraging advanced techniques such as molecular docking and X-ray crystallography, researchers can gain insights into how this molecule interacts with biological targets. Such studies are essential for optimizing drug candidates and improving their therapeutic efficacy.

The fluoren-9-ylmethoxycarbonyl group not only contributes to the compound's stability but also serves as a handle for further derivatization. This allows chemists to explore a wide range of analogs with varying biological activities. For instance, modifications at the pyrazole ring can lead to changes in binding affinity or selectivity towards specific enzymes or receptors. Such flexibility is crucial in the iterative process of drug discovery, where initial hits are refined through structural optimization.

Moreover, the presence of an acetylene group (but-2-ynoic acid) opens up possibilities for further functionalization through cross-coupling reactions. These reactions are widely used in synthetic organic chemistry to construct complex molecular frameworks efficiently. By integrating this compound into larger synthetic schemes, researchers can access novel derivatives with tailored properties for therapeutic applications. This underscores its significance as a building block in medicinal chemistry.

Recent advancements in biocatalysis have also highlighted the potential of this compound as a substrate for enzyme-mediated transformations. Enzymes such as cytochrome P450 monooxygenases can be employed to introduce specific functional groups or alter existing ones. Such enzymatic approaches offer a sustainable and efficient means of producing complex drug candidates compared to traditional synthetic methods.

The pyrazole ring is particularly noteworthy due to its prevalence in biologically active molecules. Pyrazoles have been identified as key components in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The ability to incorporate this motif into a single molecular entity enhances its potential utility as a pharmacophore. By combining it with other functional groups like the acetylene moiety, researchers can create molecules with enhanced binding properties and improved pharmacokinetic profiles.

In conclusion, compound with CAS number 2171856-54-3 and product name 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-y acetamido}but -2 -ynoic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer multiple avenues for chemical modification and biological evaluation, making it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug development is expected to grow.